Cas no 2138410-85-0 (5-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2138410-85-0
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6411880
• PubChem ID: 165458456
• Update Time: 2025-05-24

5-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-743260
• 2138410-85-0
• 5-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C11H18N4/c1-8-7-15(2)14-11(8)4-9-3-10(12)6-13-5-9/h3,7,10,13H,4-6,12H2,1-2H3
• InChI Key： UQUDPNHSEOGJQO-UHFFFAOYSA-N
• SMILES： N1CC(C=C(CC2C(C)=CN(C)N=2)C1)N

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.9Ų

Additional information on 5-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

Comprehensive Overview of 5-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138410-85-0)

The compound 5-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138410-85-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its distinctive pyrazole and tetrahydropyridine moieties, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its pharmacological properties, as it may serve as a key intermediate or active ingredient in targeting specific biological pathways.

In recent years, the demand for heterocyclic compounds like 5-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine has surged due to their versatility in drug design. The pyrazole ring is known for its role in enhancing bioavailability and binding affinity, while the tetrahydropyridine scaffold contributes to its CNS permeability, making it a candidate for neurological and psychiatric disorders. This aligns with current trends in precision medicine and targeted therapy, where users frequently search for "new drug candidates for neurodegenerative diseases" or "small molecule modulators for CNS targets."

The synthesis of CAS No. 2138410-85-0 involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Its amine functionality allows for further derivatization, enabling researchers to explore structure-activity relationships (SAR). This adaptability is crucial for optimizing drug-like properties, a topic frequently queried in search engines like "how to improve drug solubility and stability." Additionally, the compound's molecular weight and logP values suggest favorable ADME profiles, a hot topic in pharmaceutical R&D.

From a commercial perspective, 5-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine is available through specialized chemical suppliers, catering to academic and industrial researchers. Its high purity and custom synthesis options make it a valuable asset for high-throughput screening (HTS) campaigns. Users often search for "where to buy rare chemical intermediates" or "reliable suppliers of pyrazole-based compounds," highlighting the need for accessible sourcing information.

In conclusion, CAS No. 2138410-85-0 represents a promising scaffold in modern drug discovery. Its combination of pyrazole and tetrahydropyridine structures offers a balance of lipophilicity and hydrogen-bonding capacity, addressing key challenges in medicinal chemistry. As the scientific community continues to explore its potential, this compound may soon feature in groundbreaking therapies for unmet medical needs.